Cas no 2228536-82-9 (2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine
• CAS No: 2228536-82-9
• MF: C₈H₇BrFN
• MW: 216.0502846241
• CID: 5888874
• PubChem ID: 165669728
• Update Time: 2025-06-14

2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine
• 2228536-82-9
• EN300-1907702

• Inchi： 1S/C8H7BrFN/c1-6(4-9)8-3-2-7(10)5-11-8/h2-3,5H,1,4H2
• InChI Key： LNIVHIONZOGNON-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CN=1)F

Computed Properties

• Exact Mass: 214.97459g/mol
• Monoisotopic Mass: 214.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine

Comprehensive Overview of 2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine (CAS No. 2228536-82-9)

2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine, with the CAS number 2228536-82-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridine derivatives, which are widely recognized for their versatility in synthetic chemistry. The presence of both bromine and fluorine substituents enhances its reactivity, making it a valuable intermediate in the development of novel bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine for its potential role in designing kinase inhibitors and antiviral agents. The compound's unique structure allows for selective modifications, enabling the creation of targeted therapies for diseases such as cancer and viral infections. This aligns with the growing trend of precision medicine, where customized treatments are developed based on molecular insights.

The synthesis of 2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine involves multi-step organic reactions, including cross-coupling and halogenation processes. Its CAS registry number 2228536-82-9 ensures accurate identification in chemical databases, facilitating global collaboration among scientists. The compound's stability under various conditions makes it suitable for scalable production, addressing the need for cost-effective synthetic routes in industrial applications.

From an environmental perspective, the use of halogenated compounds like 2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine has sparked discussions on green chemistry alternatives. Innovations such as catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption. This reflects the broader shift toward sustainable chemical practices, a topic frequently searched by professionals in the field.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-5-fluoropyridine (CAS No. 2228536-82-9) represents a critical building block in modern chemistry. Its applications span from pharmaceutical intermediates to advanced material synthesis, underscoring its importance in scientific and industrial advancements. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.